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The study of ancient mummified remains offers an invaluable window into the health, diet,
culture, and diseases of past populations. To preserve these unique historical records, non-
invasive imaging techniques have become the gold standard, allowing for detailed internal
examination without physical desecration.[1][2] This document provides an overview of the
primary non-invasive imaging modalities used in mummy research, complete with comparative
data and standardized protocols to guide researchers in their application.

Overview of Non-Invasive Imaging Techniques

A variety of imaging techniques are employed to virtually unwrap and analyze mummified
remains. Each modality offers distinct advantages and is suited for different research
guestions. The primary techniques include Computed Tomography (CT), X-ray imaging,
Magnetic Resonance Imaging (MRI), and Terahertz (THz) imaging.[1][3]

Computed Tomography (CT) stands as the most widely used and versatile tool in mummy
studies.[1][4] It provides high-resolution, three-dimensional images of both skeletal and
preserved soft tissues, allowing for detailed paleopathological analysis, sex and age
estimation, and the identification of embalming techniques and hidden amulets.[1][5][6]
Multidetector CT (MDCT) technology, in particular, has significantly enhanced the quality and
scope of these investigations.[5][7]
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X-ray imaging, the earliest non-invasive technique applied to mummies, remains a valuable

and accessible tool.[1][8][9] It excels at providing high-resolution images of dense structures
like bones and teeth, making it useful for assessing skeletal pathologies, dental health, and

identifying foreign objects.[1][8][10]

Magnetic Resonance Imaging (MRI) offers superior soft tissue contrast compared to CT and X-
ray, making it a powerful tool for visualizing desiccated muscles, organs, and even the brain.
[11][12] While challenging due to the low water content in mummified tissues, specialized fast
imaging techniques have demonstrated its feasibility and complementary value to CT.[11][13]
[14]

Terahertz (THz) Imaging is an emerging technique in mummy studies that provides
spectroscopic information and is particularly effective for near-surface analysis.[3][4][15] It can
differentiate between soft tissues, wrappings, and embalming substances and holds promise
for identifying chemical signatures without the use of ionizing radiation.[4][15][16]

Comparative Data of Imaging Techniques

The selection of an appropriate imaging modality depends on the specific research objectives
and the preservation state of the mummy. The following table summarizes key quantitative and
qualitative parameters for each technique.
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Detailed and consistent methodologies are crucial for reproducible and comparable results in
mummy studies. The following sections provide standardized protocols for key imaging
techniques.

Computed Tomography (CT) Scanning Protocol

This protocol is a general guideline and should be adapted based on the specific scanner and
the mummy's condition.

e Preparation:

o Carefully transport the mummy to the scanning facility, ensuring minimal handling and
stable environmental conditions.

o Position the mummy on the CT scanner table, typically in a supine position. Use foam
padding to ensure stability and prevent movement during the scan.

e Scan Acquisition:

o Scout Image: Acquire an initial low-resolution scout image (anteroposterior and lateral) to
define the scan range.

o Helical Scan Parameters:

Slice Thickness: 1.0 - 1.25 mm.[22]

Reconstruction Interval: 0.7 - 1.0 mm.[22]

Tube Voltage: 120 kV.[22]

Tube Current: 140-300 mA (adjust based on mummy size and density).[22]

o Dual-Energy CT (if available): Perform scans at two different energy levels (e.g., 80 kV
and 140 kV) to enhance material differentiation.

o Post-processing and Analysis:
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o Image Reconstruction: Reconstruct the axial images using bone and soft tissue
algorithms.

o Multiplanar Reformatting (MPR): Generate coronal and sagittal views from the axial
dataset.[22]

o 3D Volumetric Reconstruction: Create 3D models of the mummy, including the skeleton
and preserved soft tissues.[5][22] This allows for virtual unwrapping and fly-through
navigation.[5][9]

o Segmentation: Manually or semi-automatically segment different structures (bones,
tissues, wrappings, artifacts) for detailed analysis.[22][23]

X-ray Imaging Protocol
e Preparation:

o Position the mummy on the X-ray table.

o Use appropriate shielding to protect sensitive areas if repeated exposures are necessary.
e Image Acquisition:

o Acquire standard anteroposterior (AP) and lateral radiographs.

o Oblique views may be necessary for specific anatomical regions of interest.

o Exposure parameters (kVp and mAs) should be adjusted based on the thickness and
density of the region being imaged.

e Analysis:

o Examine the radiographs for skeletal abnormalities, fractures, dental pathologies, and the
presence of foreign objects like amulets or modern conservation materials.[1][8][10]

Magnetic Resonance Imaging (MRI) Protocol

Due to the desiccated nature of mummified tissue, specialized pulse sequences are required.
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e Preparation:
o Ensure the mummy contains no ferromagnetic materials before placing it in the scanner.
o Position the mummy within the appropriate RF coil.

e Image Acquisition:

o Utilize ultra-short echo time (UTE) pulse sequences to capture signals from tissues with
very short T2 relaxation times.[13]

o Example UTE parameters on a 1.5T or 3T scanner:
» Echo Time (TE): <1 ms (e.g., 70 ps).[13]
» Repetition Time (TR): 2.2 ms.[13]
o Other sequences like 3D FLASH with highly asymmetric readout can also be effective.[13]
e Analysis:
o Analyze the images for soft tissue structures not visible with other modalities.

o Compare with CT data for a comprehensive understanding of the mummy's internal
preservation.[13]

o Multinuclear spectroscopy can be used to identify the chemical composition of preserved
tissues.[11][12]

Visualization of Workflows and Relationships

Diagrams created using Graphviz (DOT language) illustrate the experimental workflow and the
logical relationships between different imaging techniques.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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